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Introduction

Propionaldehyde (also known as propanal) is a three-carbon aldehyde with the chemical

formula CH₃CH₂CHO.[1] It serves as a valuable intermediate in the synthesis of various

organic compounds, including plastics, pharmaceuticals, perfumes, and resins.[1][2][3] While

indispensable in many chemical processes, its volatile and reactive nature necessitates a

thorough understanding of its associated hazards and strict adherence to safety protocols. This

guide provides detailed health and safety information for researchers, scientists, and drug

development professionals to ensure the safe handling of propionaldehyde in a laboratory

setting.

Hazard Identification and Classification
Propionaldehyde is classified as a hazardous substance due to its flammability and potential

to cause significant health effects.[4][5] It is a highly flammable liquid and vapor, with a low

flash point, making it a serious fire hazard.[6][7] The vapor is heavier than air and can travel a

considerable distance to an ignition source, leading to flashback.[6][7] Furthermore,

propionaldehyde is an irritant to the skin, eyes, and respiratory system.[4][5][8]

GHS Hazard Statements:

H225: Highly flammable liquid and vapour.[5][9]

H315: Causes skin irritation.[5][9]
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H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5][9]

H302 + H332: Harmful if swallowed or if inhaled.[9][10]

Physical and Chemical Properties
A comprehensive understanding of propionaldehyde's physical and chemical properties is

fundamental to its safe handling.

Property Value Reference

Molecular Formula C₃H₆O [7]

Molecular Weight 58.08 g/mol [6][11]

Appearance Colorless liquid [6][7][11]

Odor Pungent, fruity, and suffocating [1][6][11]

Boiling Point 48°C (118.4°F) [12][13]

Melting Point -81°C (-113.8°F) [12][13]

Flash Point
-30°C (-22°F) to -40°C (-40°F)

(closed cup)
[7][13][14]

Vapor Pressure 235 mmHg at 20°C [6][11]

Vapor Density 2.0 (Air = 1) [6]

Specific Gravity 0.805 at 20°C (Water = 1) [6]

Solubility in Water 30.6 g/100 mL at 25°C [12]

Autoignition Temperature 195°C (383°F) [10]

Lower Explosive Limit (LEL) 2.9% [6]

Upper Explosive Limit (UEL) 17% [6]

Toxicological Information
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Propionaldehyde poses several toxicological risks through various routes of exposure.

3.1 Acute Toxicity

Oral: Harmful if swallowed.[4][9] Animal studies indicate that ingestion of less than 150

grams may be fatal or cause serious health damage.[4] The oral LD50 in rats is reported as

1690 mg/kg.[12]

Inhalation: Harmful if inhaled.[9] Vapors can cause irritation to the nose and throat, leading to

coughing, sore throat, and shortness of breath.[8] High concentrations may lead to

drowsiness, dizziness, and central nervous system effects.[4][15]

Dermal: May be harmful in contact with skin.[10] It can cause skin irritation, redness, and a

burning sensation.[5][8]

Eye Irritation: Causes serious eye irritation and can result in severe burns.[5][8][10]

3.2 Chronic Toxicity Substance accumulation in the body may occur with repeated or long-term

occupational exposure.[4] Chronic exposure could potentially lead to kidney and liver damage.

[4]

Exposure Route Species Toxicity Value Reference

Oral LD50 Rat 1690 mg/kg [12]

Inhalation LC50 (Not specified)

(Data not readily

available in

summarized format)

Dermal LD50 (Not specified)

(Data not readily

available in

summarized format)

Occupational Exposure Limits
To minimize the risk of adverse health effects, several organizations have established

occupational exposure limits (OELs) for propionaldehyde.
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Organization Exposure Limit Value

ACGIH TLV-TWA (8-hour) 20 ppm[8][16]

NIOSH REL-TWA (up to 10-hour) (Not specified in results)

OSHA PEL-TWA (8-hour) (Not specified in results)

CAL/OSHA PEL-TWA (8-hour) (Not specified in results)

Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and exposure.

5.1 Handling

Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid all personal contact, including inhalation of vapors.[4]

Use non-sparking tools and explosion-proof equipment.[5][8]

Ground and bond containers during transfer to prevent static discharge.[1]

Wear appropriate personal protective equipment (PPE).[4]

Do not eat, drink, or smoke in areas where propionaldehyde is handled.[8]

Wash hands thoroughly after handling.[5]

5.2 Storage

Store in a cool, dry, well-ventilated, fireproof area.[7][8]

Keep containers tightly closed.[8]

Store away from heat, sparks, open flames, and other ignition sources.[8]

Separate from incompatible materials such as strong acids, strong bases, oxidizing agents,

and reducing agents.[7][8]
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Propionaldehyde can form explosive peroxides upon prolonged contact with air and light;

therefore, it should be stored under an inert atmosphere (e.g., nitrogen) and checked for

peroxides before distillation.[4][6][7]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling propionaldehyde.

Eye/Face Protection: Chemical safety goggles or a face shield are required.[13][14][17]

Skin Protection: Wear protective gloves (butyl rubber is recommended) and clothing to

prevent skin contact.[8] An emergency shower should be readily available.[8]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH-approved respirator with an organic vapor cartridge.[8] For high vapor

concentrations, a supplied-air respirator may be necessary.[6]

Emergency Procedures
7.1 First Aid Measures

Inhalation: Remove the individual to fresh air and keep them at rest.[5] If breathing is difficult,

provide oxygen. Seek immediate medical attention.[18]

Skin Contact: Immediately remove all contaminated clothing.[4] Flush the affected skin with

copious amounts of water for at least 15 minutes.[4] Seek medical attention if irritation

persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and

easy to do.[5] Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[5] Seek immediate

medical attention.[19]

7.2 Fire Fighting Measures
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Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[4][8]

Water spray may be ineffective but can be used to cool fire-exposed containers.[8]

Fire Fighting Procedures: Evacuate the area.[4] Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective gear.[17] Vapors are heavier than air and

may travel to a source of ignition and flash back.[8] Containers may explode in a fire.[8]

7.3 Accidental Release Measures

Small Spills: Eliminate all ignition sources.[8] Absorb the spill with an inert, non-combustible

material such as sand or activated charcoal.[6][8] Place the absorbed material in a sealed

container for disposal.[8]

Large Spills: Evacuate personnel from the area and control entry.[8] Eliminate all ignition

sources.[8] Dike the spill to prevent it from entering waterways.[6] Use a vapor-suppressing

foam to reduce vapors.[6]

Experimental Protocols
8.1 Protocol for Detecting Aldehydes (Qualitative)

This section outlines a general protocol for the qualitative detection of aldehydes, which can be

adapted for propionaldehyde.

Tollens' Test (Silver Mirror Test)

Preparation of Tollens' Reagent: In a clean test tube, add 2 mL of silver nitrate solution. Add

a few drops of dilute sodium hydroxide solution to form a precipitate of silver oxide. Add

dilute ammonium hydroxide solution dropwise with shaking until the precipitate just

dissolves.

Procedure: Add a small amount of the sample (a few drops if liquid) to the freshly prepared

Tollens' reagent.

Observation: Gently warm the test tube in a water bath. The formation of a silver mirror on

the inner wall of the test tube indicates the presence of an aldehyde.[20]

Fehling's Test
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Preparation of Fehling's Solution: Mix equal volumes of Fehling's solution A (copper(II)

sulfate solution) and Fehling's solution B (sodium potassium tartrate and sodium hydroxide

solution) in a test tube.

Procedure: Add a small amount of the sample to the prepared Fehling's solution.

Observation: Heat the test tube in a boiling water bath. The formation of a red precipitate of

copper(I) oxide indicates the presence of an aldehyde.[20]

Precautions: Handle all reagents with care and perform the heating steps in a water bath.[20]
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Hazard Identification

Preventative Measures

Emergency Response

Propionaldehyde

Highly Flammable
(H225)

Health Hazards
(H302, H315, H319, H332, H335)

Proper Handling:
- Fume Hood
- Grounding

- Non-sparking tools

Fire Response:
- Use Dry Chemical, CO2, or Alcohol Foam

- Cool Containers

Personal Protective Equipment:
- Goggles/Face Shield
- Gloves (Butyl Rubber)
- Respirator (if needed)

First Aid:
- Remove to Fresh Air

- Flush Skin/Eyes with Water
- Seek Medical Attention

Spill Response:
- Eliminate Ignition Sources
- Absorb with Inert Material

Safe Storage:
- Cool, Ventilated

- Away from Ignition Sources
- Inert Atmosphere
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Caption: Hazard identification, prevention, and emergency response workflow for

propionaldehyde.

Start: Obtain Propionaldehyde

Conduct Risk Assessment

Select and Don Appropriate PPE

Prepare Work Area in Fume Hood

Perform Chemical Handling Procedure

Dispose of Waste Properly

Decontaminate Work Area and PPE

End: Procedure Complete

Click to download full resolution via product page

Caption: A standard workflow for the safe handling of propionaldehyde in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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propionaldehyde-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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